Cas no 1207009-19-5 (ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate
• CAS No: 1207009-19-5
• MF: C₁₉H₁₆BrFN₂O₂S
• MW: 435.309946060181
• CID: 5445848
• Update Time: 2025-06-27

ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• WRXWDCTWHMYFHR-UHFFFAOYSA-N
• ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate

• Inchi： 1S/C19H16BrFN2O2S/c1-2-25-18(24)12-26-19-22-11-17(13-3-5-14(20)6-4-13)23(19)16-9-7-15(21)8-10-16/h3-11H,2,12H2,1H3
• InChI Key： WRXWDCTWHMYFHR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1N(C2=CC=C(F)C=C2)C(C2=CC=C(Br)C=C2)=CN=1

Additional information on ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate

Ethyl 2-{[5-(4-Bromophenyl)-1-(4-Fluorophenyl)-1H-Imidazol-2-yl]Sulfanyl}Acetate: A Comprehensive Overview

Ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate, with CAS No. 1207009-19-5, is a complex organic compound that has garnered significant attention in the fields of drug discovery and materials science. This compound is characterized by its unique structure, which incorporates an imidazole ring, a sulfur atom, and various aromatic substituents. The presence of bromine and fluorine atoms in its structure further enhances its potential for biological activity and chemical versatility.

The synthesis of ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, improving both yield and purity. This has made the compound more accessible for further studies in various applications.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Studies have shown that ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate exhibits significant activity against certain enzymes and cellular pathways, making it a candidate for drug development. For instance, recent research has highlighted its ability to inhibit kinase activity, which is crucial in the treatment of various diseases, including cancer.

In addition to its biological applications, this compound has also been explored for its role in materials science. Its sulfur-containing structure makes it a potential candidate for use in the development of novel materials with unique electronic properties. Researchers are investigating its potential as a building block for advanced materials such as conductive polymers and nanomaterials.

The structural complexity of ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate also lends itself to various analytical techniques. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to study its molecular structure and stability. These studies have provided valuable insights into the compound's behavior under different conditions, further aiding in its application across diverse fields.

Looking ahead, the continued exploration of ethyl 2-{[5-(4-bromophenyl)-1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetate holds immense promise for both academic research and industrial applications. Its unique combination of chemical properties positions it as a valuable asset in the ongoing quest for innovative solutions in medicine and materials science.